Cas no 28116-85-0 ((2S,3R)-2-Amino-3-methylhexanoic acid)
28116-85-0 structure
Product Name:(2S,3R)-2-Amino-3-methylhexanoic acid
CAS No:28116-85-0
MF:C7H15NO2
MW:145.199502229691
CID:2026264
PubChem ID:17753371
Update Time:2025-04-21
(2S,3R)-2-Amino-3-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,3R)-2-Amino-3-methylhexanoic acid
- SCHEMBL3582073
- beta-Methylnorleucine
- 28116-85-0
- SKJ
- AKOS006339617
- (2~{S},3~{R})-2-azanyl-3-methyl-hexanoic acid
-
- Inchi: 1S/C7H15NO2/c1-3-4-5(2)6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
- InChI Key: KWSUGULOZFMUDH-UHFFFAOYSA-N
- SMILES: CCCC(C(C(=O)O)N)C
Computed Properties
- Exact Mass: 145.110278721Da
- Monoisotopic Mass: 145.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 63.3Ų
(2S,3R)-2-Amino-3-methylhexanoic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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